Cas no 313496-09-2 (1-(adamantane-1-carbonyl)-4-methylpiperazine)

• Product Name: 1-(adamantane-1-carbonyl)-4-methylpiperazine
• CAS No: 313496-09-2
• MF: C₁₆H₂₆N₂O
• MW: 262.390444278717
• CID: 6005319
• PubChem ID: 2827468
• Update Time: 2025-08-05

1-(adamantane-1-carbonyl)-4-methylpiperazine Chemical and Physical Properties

Names and Identifiers

• 1-adamantyl-(4-methylpiperazin-1-yl)methanone
• Methanone, (4-methyl-1-piperazinyl)tricyclo[3.3.1.13,7]dec-1-yl-
• 1-(adamantane-1-carbonyl)-4-methylpiperazine
• AKOS000598637
• MLS000104480
• Oprea1_230257
• BDBM50207800
• Adamantan-1-yl-(4-methyl-piperazin-1-yl)-methanone
• EN300-16796664
• Cambridge id 5107118
• 313496-09-2
• CHEMBL396366
• HMS2285M15
• HMS1677P15
• Oprea1_522095
• SMR000054415
• STK003847
• 1-(1-adamantylcarbonyl)-4-methylpiperazine
• AI-981/09942041
• (4-methylpiperazin-1-yl)(tricyclo[3.3.1.1~3,7~]dec-1-yl)methanone

• Inchi： 1S/C16H26N2O/c1-17-2-4-18(5-3-17)15(19)16-9-12-6-13(10-16)8-14(7-12)11-16/h12-14H,2-11H2,1H3
• InChI Key： NINBPJOROIHPNH-UHFFFAOYSA-N
• SMILES： C(N1CCN(C)CC1)(C12CC3CC(CC(C3)C1)C2)=O

Computed Properties

• Exact Mass: 262.204513457g/mol
• Monoisotopic Mass: 262.204513457g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 23.6Ų

Experimental Properties

• Density: 1.140±0.06 g/cm3(Predicted)
• Boiling Point: 398.0±35.0 °C(Predicted)
• pka: 6.81±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-alkylpiperazines

Additional information on 1-(adamantane-1-carbonyl)-4-methylpiperazine

Recent Advances in the Study of 1-(Adamantane-1-carbonyl)-4-methylpiperazine (CAS: 313496-09-2)

1-(Adamantane-1-carbonyl)-4-methylpiperazine (CAS: 313496-09-2) is a compound of significant interest in the field of chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, particularly in the context of central nervous system (CNS) disorders and infectious diseases. This research brief aims to summarize the latest findings and provide insights into the compound's potential as a drug candidate.

The compound's adamantane moiety is known for its lipophilic nature and ability to enhance blood-brain barrier penetration, making it a valuable scaffold for CNS-targeted drugs. The 4-methylpiperazine group, on the other hand, contributes to the molecule's solubility and bioavailability. Recent synthetic approaches have optimized the yield and purity of 1-(adamantane-1-carbonyl)-4-methylpiperazine, enabling more extensive pharmacological evaluations. These advancements have paved the way for preclinical studies investigating its efficacy and safety profiles.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the compound's potential as an antiviral agent. The study demonstrated that 1-(adamantane-1-carbonyl)-4-methylpiperazine exhibits inhibitory activity against certain RNA viruses, including influenza and coronaviruses. The mechanism of action appears to involve interference with viral entry and replication, although further studies are needed to elucidate the precise molecular targets. These findings suggest that the compound could serve as a lead structure for developing broad-spectrum antiviral therapies.

Another area of interest is the compound's neuroprotective effects. A recent preclinical study in a rodent model of Parkinson's disease reported that 1-(adamantane-1-carbonyl)-4-methylpiperazine reduced oxidative stress and inflammation in the substantia nigra, leading to improved motor function. The study attributed these effects to the compound's ability to modulate dopamine receptor signaling and inhibit microglial activation. These results highlight its potential as a therapeutic agent for neurodegenerative disorders, although clinical trials are required to validate these findings in humans.

Despite these promising results, challenges remain in the development of 1-(adamantane-1-carbonyl)-4-methylpiperazine as a drug candidate. Issues such as metabolic stability, potential off-target effects, and formulation optimization need to be addressed. Recent pharmacokinetic studies have provided valuable data on the compound's absorption, distribution, metabolism, and excretion (ADME) properties, which will guide future drug development efforts. Collaborative research between academia and industry is essential to overcome these hurdles and translate the compound's potential into clinical applications.

In conclusion, 1-(adamantane-1-carbonyl)-4-methylpiperazine (CAS: 313496-09-2) represents a promising candidate for further investigation in multiple therapeutic areas. Its unique chemical structure and diverse pharmacological activities make it a valuable tool for drug discovery. Continued research efforts are expected to uncover new applications and optimize its therapeutic profile, ultimately contributing to the development of novel treatments for CNS disorders and infectious diseases.